Cas no 66643-50-3 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester)
66643-50-3 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
CAS No:66643-50-3
MF:C8H11NO3
MW:169.177842378616
CID:396038
PubChem ID:12414169
Update Time:2025-04-19
1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
- ethyl 3-oxo-2,6-dihydropyridine-1-carboxylate
- ethyl 5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- SCHEMBL10824399
- Ethyl 3-oxo-3,6-dihydropyridine-1(2H)-carboxylate
- DTXSID50497163
- 66643-50-3
- ethyl5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
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- Inchi: 1S/C8H11NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h3-4H,2,5-6H2,1H3
- InChI Key: RVMJSZIVTKTPOM-UHFFFAOYSA-N
- SMILES: O(CC)C(N1CC=CC(C1)=O)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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